Cas no 1806848-81-6 (3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806848-81-6
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4877907
• Update Time: 2025-05-22

3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2/c1-4-3-16-7(9(12,13)14)5(2-15)6(4)8(10)11/h3,8H,1H3
• InChI Key： SNFNBMJJDCTLKP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(F)(F)F)=NC=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine

3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806848-81-6) is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, including a cyano group, a difluoromethyl group, a methyl group, and a trifluoromethyl group. These substituents contribute to the compound's electronic properties, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups in 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine enhances its ability to interact with biological targets, making it a valuable tool in medicinal chemistry research. For instance, researchers have explored its potential as a scaffold for designing novel antiviral agents and anticancer drugs.

In the agrochemical sector, pyridine derivatives like this compound are being investigated for their pesticidal properties. The combination of fluorinated groups and the pyridine ring provides unique electronic and steric properties that can be exploited for developing more efficient herbicides or insecticides. Recent advancements in computational chemistry have allowed scientists to predict the bioactivity of such compounds with greater accuracy, further accelerating their development.

From a synthetic perspective, the preparation of 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of a pyridine ring through cyclization reactions, followed by successive substitutions to introduce the desired functional groups. Researchers have reported several efficient methodologies for synthesizing this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 217 g/mol, and it has a melting point of around 150°C. The presence of fluorinated groups significantly impacts its solubility in organic solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of environmental impact, studies have shown that 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its environmental fate and potential risks. Regulatory agencies have emphasized the importance of conducting comprehensive environmental assessments for such compounds to ensure their safe use in commercial applications.

Looking ahead, the future of 3-Cyano-4-(difluoromethyl)-5-methyl-2-(trifluoromethyl)pyridine lies in its ability to address emerging challenges in drug discovery and agrochemical development. With ongoing advancements in synthetic chemistry and computational modeling, this compound is expected to play an increasingly important role in both academic research and industrial applications.